Cas no 61953-08-0 (2-chloro-5-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzoic acid)

• Product Name: 2-chloro-5-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzoic acid
• CAS No: 61953-08-0
• MF: C₁₆H₁₄ClNO₄S
• MW: 351.804662227631
• CID: 1634790
• PubChem ID: 2368750
• Update Time: 2025-07-18

2-chloro-5-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-5-[(3,4-dihydro-2(1H)-isoquinolinyl)sulfonyl]-
• 2-chloro-5-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzoic acid
• CHEMBL5305781
• 2-CHLORO-5-(3,4-DIHYDRO-1H-ISOQUINOLINE-2-SULFONYL)BENZOIC ACID
• AKOS000115032
• 2-Chloro-5-(3,4-dihydro-1H-isoquinoline-2-sulfonyl)-benzoic acid
• G35549
• 2-chloro-5-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)benzoic Acid
• 61953-08-0
• Oprea1_528667
• CS-0218276
• EN300-00499
• Z53035375
• 2-Chloro-5-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzoic acid
• WYE-175782

• Inchi： 1S/C16H14ClNO4S/c17-15-6-5-13(9-14(15)16(19)20)23(21,22)18-8-7-11-3-1-2-4-12(11)10-18/h1-6,9H,7-8,10H2,(H,19,20)
• InChI Key： ZQASRJZDHNXUQG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)S(N1CC2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 351.03332
• Monoisotopic Mass: 351.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 74.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-chloro-5-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzoic acid

Recent Advances in the Study of 2-Chloro-5-(1,2,3,4-Tetrahydroisoquinoline-2-Sulfonyl)Benzoic Acid (CAS: 61953-08-0)

The compound 2-chloro-5-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzoic acid (CAS: 61953-08-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique tetrahydroisoquinoline scaffold, has been investigated for its role as a modulator of various biological targets, including enzymes and receptors implicated in inflammatory and neoplastic diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic potential in preclinical models.

One of the key areas of interest is the compound's ability to inhibit specific isoforms of carbonic anhydrase (CA), a family of enzymes involved in pH regulation and other critical physiological processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-chloro-5-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzoic acid exhibits selective inhibition of CA IX and XII, isoforms overexpressed in hypoxic tumor environments. The study utilized X-ray crystallography to reveal the compound's binding mode within the active site of CA IX, providing structural insights that could guide the design of more potent and selective inhibitors for cancer therapy.

In addition to its anticancer potential, recent research has explored the anti-inflammatory properties of this compound. A 2024 paper in Bioorganic & Medicinal Chemistry reported that 2-chloro-5-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzoic acid significantly reduces the production of pro-inflammatory cytokines in macrophage cell lines by modulating NF-κB signaling pathways. The study employed molecular docking simulations and in vitro assays to demonstrate the compound's interaction with key components of the inflammatory cascade, suggesting its potential as a lead compound for developing novel anti-inflammatory agents.

Pharmacokinetic optimization of this compound has also been a focus of recent investigations. Researchers have developed various prodrug strategies to improve the oral bioavailability of 2-chloro-5-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzoic acid, as reported in a 2023 study in European Journal of Pharmaceutical Sciences. The study compared several ester prodrugs and identified a methyleneaminooxycarbonyl derivative with significantly enhanced intestinal absorption while maintaining the parent compound's biological activity.

The synthetic accessibility of this compound has been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described a scalable, green chemistry approach to synthesizing 2-chloro-5-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzoic acid using continuous flow technology, which reduced reaction times and improved yields compared to traditional batch processes. This development is particularly significant for potential industrial-scale production.

Looking forward, researchers are exploring the potential of this compound in combination therapies and as a molecular probe for studying biological systems. Its unique chemical structure and demonstrated biological activities make it a promising candidate for further drug development efforts across multiple therapeutic areas. Future studies will likely focus on advancing the most promising derivatives through preclinical development and investigating their mechanisms of action in greater detail.